1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one

• IUPAC Name: 1'-propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C15H21N3O/c1-2-9-18-10-7-15(8-11-18)16-13-6-4-3-5-12(13)14(19)17-15/h3-6,16H,2,7-11H2,1H3,(H,17,19)
• InChI Key: SCUADKDRAWXNKF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

1-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one, also known as PDSP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. PDSP is a heterocyclic compound that contains a piperidine ring and a quinazoline ring. It has been found to exhibit a range of biological activities, including anticonvulsant, antipsychotic, and analgesic effects. In

Mechanism of Action

The exact mechanism of action of 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one is not fully understood. However, it is believed to exert its effects by modulating the activity of several neurotransmitter systems in the brain. 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been found to bind to several types of receptors, including serotonin 5-HT1A, 5-HT2A, and 5-HT2C receptors, dopamine D2 and D3 receptors, and alpha-2 adrenergic receptors. By binding to these receptors, 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one may modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, pain, and other physiological processes.
Biochemical and Physiological Effects:
1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been shown to exhibit a range of biochemical and physiological effects in animal models. It has been found to have anticonvulsant effects in mice, which suggests that it may have potential applications in the treatment of epilepsy. 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has also been found to have analgesic effects in rats, which suggests that it may have potential applications in the treatment of chronic pain. Additionally, 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been shown to have antipsychotic effects in rats, which suggests that it may have potential applications in the treatment of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one is its high affinity for several neurotransmitter receptors, which makes it a useful tool for studying the neuropharmacology of these receptors. 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has also been found to be relatively stable under physiological conditions, which makes it suitable for use in in vitro and in vivo experiments. However, one of the main limitations of 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one is its relatively low solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several possible future directions for research on 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one. One possible direction is to investigate its potential applications in the treatment of neurological disorders such as epilepsy, schizophrenia, and chronic pain. Another possible direction is to study its mechanism of action in more detail, in order to gain a better understanding of how it modulates neurotransmitter systems in the brain. Additionally, future research could focus on developing new synthetic methods for 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one, in order to improve its yield and purity.

Synthesis Methods

The synthesis of 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one involves the reaction of 2,4-dichloroquinazoline with 1,3-diaminopropane in the presence of sodium ethoxide. The resulting intermediate is then treated with propionaldehyde to give 1-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one. This method has been reported to yield 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one in good yield and purity.

Scientific Research Applications

1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, antipsychotic, and analgesic effects in animal models. 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has also been shown to have a high affinity for several neurotransmitter receptors, including serotonin, dopamine, and adrenergic receptors. This suggests that 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one may have potential applications in the treatment of neurological disorders such as epilepsy, schizophrenia, and chronic pain.